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Abstract

D-Methioninol, the D-enantiomer of methioninol, is a chiral amino alcohol that serves as a
crucial building block and versatile intermediate in the fields of pharmaceutical sciences,
asymmetric synthesis, and materials science. Its unique structural features, combining a
primary alcohol, a primary amine, and a thioether side chain, all centered around a stereogenic
carbon, make it a molecule of significant interest. This guide provides a comprehensive
overview of D-Methioninol, detailing its physicochemical properties, synthesis methodologies
with an emphasis on stereocontrol, and robust analytical techniques for its characterization.
Furthermore, it delves into its critical applications, particularly in drug development as a
component of peptide-based therapeutics and as a chiral auxiliary in stereoselective reactions.
This document is intended to be a foundational resource for scientists and researchers, offering
both theoretical insights and practical methodologies to effectively utilize D-Methioninol in their
research endeavors.

Core Physicochemical Properties of D-Methioninol
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D-Methioninol, systematically named (R)-2-amino-4-(methylthio)-1-butanol, is a derivative of
the non-proteinogenic D-methionine. Understanding its fundamental properties is the first step
toward its effective application.

Structural and Molecular Data

The identity and purity of D-Methioninol are defined by its unique molecular structure and
associated identifiers. This data is critical for regulatory submissions, material sourcing, and
spectroscopic analysis.

Property Value Source(s)
CAS Number 87206-44-8 [1][2][3]
Molecular Formula CsHi3NOS [11[3114]
Molecular Weight 135.21 g/mol [11[3]

(R)-2-Amino-4-methylthio-1-
Synonyms butanol, D-Met-ol, (R)-(+)- [1][2][5]

Methionanol

Syrup, thick oil, or waxy low-
Appearance ] [1][5]
melting mass

Physical and Spectroscopic Properties

The physical properties of D-Methioninol dictate its handling, storage, and reaction conditions.
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Property Value Source(s)
Melting Point 31-36 °C [5]
Boiling Point 120-122 °C (at 1 mmHQg) [5]
Density 1.095 g/cm3 [5]

) ] [a]D +7.5° to +12.7° (c=1to
Optical Rotation , [1][5]
1.4 in ethanol)

Refractive Index ~1.5216 [5]

Storage Temperature 0-8 °C [1][5]

Synthesis and Stereochemical Control

The synthesis of enantiomerically pure D-Methioninol is paramount for its applications in
pharmaceuticals and asymmetric synthesis, where chirality dictates biological activity and
reaction outcomes. The primary route involves the reduction of the corresponding D-methionine
carboxylic acid or its ester derivatives.

Conceptual Synthesis Workflow

The most direct method for preparing D-Methioninol is the reduction of D-methionine. This
process must be conducted under conditions that do not racemize the chiral center.
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Caption: General synthesis pathway for D-Methioninol from D-Methionine.

Detailed Synthesis Protocol: Reduction of D-Methionine
Methyl Ester

This protocol describes a common laboratory-scale synthesis.

Step 1: Esterification of D-Methionine

e Suspend D-methionine in anhydrous methanol at 0 °C.

e Add thionyl chloride (SOCI2) dropwise while maintaining the temperature below 5 °C.

» Allow the reaction to warm to room temperature and stir for 12-16 hours.
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* Remove the solvent under reduced pressure to obtain D-methionine methyl ester
hydrochloride as a crude product.

Causality: Esterification is performed to protect the carboxylic acid and make it more
susceptible to reduction by milder reducing agents, which can improve reaction selectivity and
yield.

Step 2: Reduction to D-Methioninol

Prepare a suspension of a suitable reducing agent, such as Lithium aluminum hydride
(LiAIH4), in an anhydrous ether (e.g., THF or Diethyl Ether) under an inert atmosphere (e.g.,
Argon or Nitrogen).

Cool the suspension to 0 °C.
Slowly add a solution of the D-methionine methyl ester in the same anhydrous solvent.

After the addition is complete, allow the mixture to stir at room temperature for 4-6 hours or
until the reaction is complete (monitored by TLC).

Carefully quench the reaction by the sequential slow addition of water, followed by a sodium
hydroxide solution, and then more water (Fieser workup).

Filter the resulting solids and wash with the ether solvent.

Dry the combined organic filtrates over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure to yield crude D-Methioninol.

Self-Validation: The success of the reduction can be monitored by Thin Layer Chromatography
(TLC), looking for the disappearance of the starting ester spot and the appearance of the more
polar alcohol product. The final product's identity and purity are confirmed via NMR and HPLC
analysis.

Step 3: Purification

e The crude product is purified by column chromatography on silica gel or by vacuum
distillation to yield pure D-Methioninol.

© 2026 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b1366785/docs?utm_src=pdf-body#d-methioninol-a-chiral-building-block-for-advanced-scientific-research-and-development
https://www.benchchem.com/product/b1366785/docs?utm_src=pdf-body#d-methioninol-a-chiral-building-block-for-advanced-scientific-research-and-development
https://www.benchchem.com/product/b1366785/docs?utm_src=pdf-body#d-methioninol-a-chiral-building-block-for-advanced-scientific-research-and-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366785?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Analytical Methodologies for Quality Control

Ensuring the chemical and enantiomeric purity of D-Methioninol is critical. A combination of
chromatographic and spectroscopic methods is employed.

Chiral High-Performance Liquid Chromatography
(HPLC)

Chiral HPLC is the gold standard for determining the enantiomeric excess (e.e.) of D-
Methioninol.

e Principle: The sample is passed through a column containing a chiral stationary phase
(CSP). The D- and L-enantiomers interact differently with the CSP, leading to different
retention times and allowing for their separation and quantification.

o Typical Method:

o Column: Chiral stationary phase columns (e.g., polysaccharide-based columns like
Chiralpak).

o Mobile Phase: A mixture of hexane and isopropanol, often with a small amount of an
amine additive (e.g., diethylamine) to improve peak shape.

o Detection: UV detector at a low wavelength (~210 nm).

» Validation: The method is validated by running a sample of the racemic DL-Methioninol to
confirm baseline separation of the two enantiomer peaks. The enantiomeric excess is
calculated from the integrated peak areas of the D and L isomers.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for both identification and quantification, especially after
derivatization.[2]

e Principle: To make the amino alcohol volatile for GC analysis, it is first derivatized. The
derivatized compound is then separated by GC and detected by MS.

o Derivatization Protocol:
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o React D-Methioninol with an optically active derivatizing agent, such as (+)-a-methoxy-a-
trifluoromethylphenylacetyl chloride.[2] This creates diastereomers that can be separated
on a standard (non-chiral) GC column.

o Alternatively, acylate the amine and alcohol groups to increase volatility for analysis on a
chiral GC column.

e Analysis: The mass spectrometer provides molecular weight and fragmentation data,
confirming the identity of the compound, while the gas chromatograph provides the
separation needed for quantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are used to confirm the chemical structure of D-Methioninol.
While standard NMR cannot distinguish between enantiomers, chiral shift reagents can be
used to resolve the signals of the D- and L-forms if necessary. The *H NMR spectrum of D-
Methioninol is expected to show characteristic signals for the methylthio group (singlet, ~2.1
ppm), the methylene protons adjacent to the sulfur and the chiral center, the methine proton,
and the protons of the hydroxymethyl group.[1]

Applications in Drug Development and Asymmetric
Synthesis

The utility of D-Methioninol stems from its chirality and trifunctional nature.

Role in Peptide-Based Therapeutics

The incorporation of unnatural D-amino acids or their derivatives into peptide drugs is a well-
established strategy to enhance their therapeutic properties.
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Caption: D-Methioninol derivatives enhance peptide drug stability.

 Increased Proteolytic Stability: Native peptides composed entirely of L-amino acids are often

rapidly degraded by proteases in the body. Replacing an L-amino acid with a D-amino acid

derivative like D-Methioninol can make the peptide resistant to enzymatic cleavage, thereby

increasing its in vivo half-life and therapeutic efficacy.[6]

e Conformational Constraint: The unique structure of D-Methioninol can introduce specific

conformational constraints into a peptide backbone, which can help to lock the peptide into a

bioactive conformation, potentially increasing its potency and selectivity for its target

receptor.

 Building Block for Novel Drugs: BOC-protected D-methionine (a precursor to D-Methioninol)

is a crucial building block in solid-phase peptide synthesis for drug discovery, allowing for the
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creation of novel peptide therapeutics.[7][8]

D-Methioninol as a Chiral Auxiliary

A chiral auxiliary is a molecule that is temporarily incorporated into a synthesis to direct the
stereochemical outcome of a reaction, after which it is removed.[9] D-Methioninol is well-

suited for this role.
e Mechanism of Action:

o Attachment: D-Methioninol is attached to a prochiral substrate (e.g., via an amide or ester
linkage).

o Stereodirection: The chiral center of the D-Methioninol auxiliary sterically blocks one face
of the molecule, forcing an incoming reagent to attack from the opposite, less-hindered
face. This results in the formation of a new stereocenter with a specific, predictable

configuration.

o Cleavage: After the reaction, the auxiliary is cleaved from the product and can be

recovered and reused.

o Potential Applications: This strategy is used in reactions such as stereoselective alkylations,
aldol reactions, and Diels-Alder reactions to produce enantiomerically pure products that are
themselves valuable pharmaceutical intermediates.[10]

Emerging Research Areas

Research has shown that D-methionine (the parent amino acid) has potential otoprotective
effects, offering protection against hearing loss induced by noise and certain drugs.[6] It has
also been investigated for its effects on inhibiting the growth of certain tumor cells in vitro,
suggesting that D-amino acid metabolism could be a target for cancer therapy.[6][11] While
these studies focus on D-methionine, they open avenues for investigating D-Methioninol and
its derivatives in similar therapeutic contexts.

Conclusion

D-Methioninol is more than just a chemical reagent; it is an enabling tool for innovation in
stereoselective chemistry and drug discovery. Its defined stereochemistry and versatile

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.nbinno.com/article/pharmaceutical-intermediates/the-crucial-role-of-boc-d-methionine-in-modern-peptide-synthesis-uy
https://www.nbinno.com/article/pharmaceutical-intermediates/unlocking-drug-discovery-importance-of-boc-d-methionine-uy
https://www.benchchem.com/product/b1366785/docs?utm_src=pdf-body#d-methioninol-a-chiral-building-block-for-advanced-scientific-research-and-development
https://en.wikipedia.org/wiki/Chiral_auxiliary
https://www.benchchem.com/product/b1366785/docs?utm_src=pdf-body#d-methioninol-a-chiral-building-block-for-advanced-scientific-research-and-development
https://www.benchchem.com/product/b1366785/docs?utm_src=pdf-body#d-methioninol-a-chiral-building-block-for-advanced-scientific-research-and-development
https://www.benchchem.com/product/b1366785/docs?utm_src=pdf-body#d-methioninol-a-chiral-building-block-for-advanced-scientific-research-and-development
https://pubmed.ncbi.nlm.nih.gov/31418934/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9503604/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9503604/
https://pubmed.ncbi.nlm.nih.gov/10417873/
https://www.benchchem.com/product/b1366785/docs?utm_src=pdf-body#d-methioninol-a-chiral-building-block-for-advanced-scientific-research-and-development
https://www.benchchem.com/product/b1366785/docs?utm_src=pdf-body#d-methioninol-a-chiral-building-block-for-advanced-scientific-research-and-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366785?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

functional groups provide a robust platform for constructing complex, chirally pure molecules.
From enhancing the stability of next-generation peptide drugs to guiding the stereochemical
outcome of complex organic reactions, D-Methioninol offers a distinct advantage to
researchers. A thorough understanding of its properties, synthesis, and analytical
characterization, as outlined in this guide, is essential for unlocking its full potential in the
laboratory and beyond.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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